4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde” is a compound that belongs to the class of organic compounds known as phenylimidazoles . These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond . It is a heterocyclic building block used in chemical synthesis .
Synthesis Analysis
The synthesis of imidazole-containing compounds has been extensively studied due to their broad range of chemical and biological properties . Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .
Chemical Reactions Analysis
Imidazole-containing compounds have been used as synthons in the development of new drugs . They show a broad range of chemical and biological properties . For example, 2-Mercaptobenzimidazole has been reported for their wide range of pharmacological and clinical applications .
Scientific Research Applications
Antifungal Properties
4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde: has been synthesized through Claisen–Schmidt condensation with 4′-methylacetophenone. This novel compound exhibits strong antifungal activity against Aspergillus fumigatus , the causative agent of pulmonary aspergillosis. Given the known antifungal properties of imidazole-containing chalcones, this compound is suitable for further anti-aspergillus activity studies .
Antibacterial Activity
Compound 2j, derived from 4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde , shows significant antibacterial activity against Escherichia coli (E. coli) . Additionally, it exhibits marked activity against Staphylococcus aureus (S. aureus) and Bacillus subtilis (B. subtilis) .
Coordination Polymers
The compound has been used in the synthesis of coordination polymers. For instance, it contributes to the formation of coordination polymers such as {[Co2(L1)2(adc)2]·5H2O}n and {[Ni(L1)2(Hadc)2]}n, where L1 represents bis(4-(1H-imidazol-1-yl)phenyl)methanone .
Crystal Engineering
In crystal engineering, 4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde plays a role in the synthesis of coordination polymers. For example, it is involved in the formation of {[Zn(1,4-bmimb)(PhAA)2]·H2O}n, where 1,4-bmimb stands for 1,4-bis((2-methyl-1H-imidazol-1-yl)methyl)benzene .
Safety and Hazards
The safety data sheet for a similar compound, “4-(1H-Imidazol-1-yl)benzoic acid”, suggests that it is considered hazardous . It may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-imidazol-1-yl-3-methylbenzaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c1-9-6-10(7-14)2-3-11(9)13-5-4-12-8-13/h2-8H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTCAGVCPNNZKRU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C=O)N2C=CN=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde | |
CAS RN |
1249801-25-9 |
Source
|
Record name | 4-(1H-imidazol-1-yl)-3-methylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.